Cas no 147000-89-3 (tert-butyl N-(chlorosulfonyl)carbamate)

Tert-butyl N-(chlorosulfonyl)carbamate is a versatile sulfamoylating reagent used in organic synthesis, particularly for the introduction of protected sulfamoyl groups. Its key advantage lies in the tert-butyl carbamate moiety, which provides stability and facilitates selective deprotection under mild acidic conditions. The chlorosulfonyl group enables efficient nucleophilic substitution reactions with amines, alcohols, and other nucleophiles, making it valuable for constructing sulfonamides, sulfamates, and related derivatives. The compound is particularly useful in medicinal chemistry and peptide modification due to its reactivity and compatibility with a range of functional groups. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
tert-butyl N-(chlorosulfonyl)carbamate structure
147000-89-3 structure
Product Name:tert-butyl N-(chlorosulfonyl)carbamate
CAS No:147000-89-3
MF:C5H10ClNO4S
MW:215.65519952774
CID:1317749
PubChem ID:15677406
Update Time:2025-10-17

tert-butyl N-(chlorosulfonyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (chlorosulfonyl)-, 1,1-dimethylethyl ester
    • 2-Methyl-2-propanyl (chlorosulfonyl)carbamate
    • N-(tert-butoxycarbonyl)sulfamoyl chloride
    • 2-amino-l-(N'-tert-butoxycarbonylamino)ethane
    • chlorosulfonyl carbamic acid tert-butyl ester
    • chlorure de N-tert-butoxycarbonyle-sulfamoyle
    • N-Boc-sulfamoyl chloride
    • N'-ethylhydrazinecarboxylic acid tert-butyl ester
    • N-ethyl-N'-Boc hydrazine
    • t-butoxycarbonylamino-ethylamine
    • t-butoxycarbonylaminosulfonyl chloride
    • tert-butoxycarbonylamino sulfonyl chloride
    • tert-butyl 2-ethylhydrazinecarboxylate
    • tert-butyl chlorosulfonylcarbaMate
    • CarbaMic acid, N-(chlorosulfonyl)-, 1,1-diMethylethyl ester
    • tert-butyl N-(chlorosulfonyl)carbamate
    • BS-52475
    • tert-butyl [chlorosulfonyl]carbamate
    • tertbuyl[chlorosulfonyl]carbamate
    • [(1,1-dimethylethoxy)carbonyl]-sulfamoyl chloride
    • Cl-SO2-NH-Boc
    • N-(Chlorosulfonyl)-carbamic acid 1,1-dimethylethyl ester
    • tert-Butyl (chlorosulfonyl)carbamate
    • KAJZZLBZXOBEMD-UHFFFAOYSA-N
    • tert-butylchlorosulfonylcarbamate
    • tert butyl chlorosulfonylcarbamate
    • CS-0147276
    • AKOS006333628
    • SY024657
    • F20722
    • DB-343645
    • N-tert-butoxycarbonylsulfamoyl chloride
    • SCHEMBL192415
    • [(tert-Butoxycarbonyl)amino](chloro)dioxo-lambda6-sulfane
    • tert-butyl N-chlorosulfonylcarbamate
    • 147000-89-3
    • A929258
    • n-boc chlorosulfonamide
    • tert-butyl(chlorosulfonyl)carbamate
    • tert-butyl[chlorosulfonyl]carbamate
    • t-butyl(chlorosulfonyl)carbamate
    • MFCD15475085
    • EN300-118173
    • Chloro[[(1,1-dimethylethoxy)carbonyl]amino]-sulfane dioxide
    • N-Boc sulfamoyl chloride
    • tert-butyl (chlorosulfonyl) carbamate
    • Inchi: 1S/C5H10ClNO4S/c1-5(2,3)11-4(8)7-12(6,9)10/h1-3H3,(H,7,8)
    • InChI Key: KAJZZLBZXOBEMD-UHFFFAOYSA-N
    • SMILES: ClS(NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 215.00200
  • Monoisotopic Mass: 215.0019067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 84.34000
  • LogP: 2.27990

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tert-butyl N-(chlorosulfonyl)carbamate Production Method

tert-butyl N-(chlorosulfonyl)carbamate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:147000-89-3)tert-butyl N-(chlorosulfonyl)carbamate
Order Number:A929258
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:56
Price ($):313.0/656.0
Email:sales@amadischem.com

tert-butyl N-(chlorosulfonyl)carbamate Related Literature

Additional information on tert-butyl N-(chlorosulfonyl)carbamate

tert-butyl N-(chlorosulfonyl)carbamate (CAS No. 147000-89-3): A Versatile Intermediate in Organic Synthesis

tert-butyl N-(chlorosulfonyl)carbamate, with the CAS No. 147000-89-3, is a highly specialized chemical intermediate widely used in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or abbreviated as tert-butyl carbamoyl sulfonyl chloride, plays a critical role in the synthesis of peptide coupling agents, sulfonamide derivatives, and other bioactive molecules. Its unique structure, featuring both a carbamate and a chlorosulfonyl group, makes it a valuable building block for organic chemists and material scientists.

In recent years, the demand for tert-butyl N-(chlorosulfonyl)carbamate has surged due to its applications in drug discovery and bioconjugation. Researchers are particularly interested in its ability to introduce sulfonamide functionalities into complex molecules, a key step in developing enzyme inhibitors and antibody-drug conjugates (ADCs). With the rise of personalized medicine and targeted therapies, this compound has gained attention for its role in creating next-generation therapeutics.

One of the most frequently asked questions about CAS No. 147000-89-3 is its stability and handling. Unlike some reactive intermediates, tert-butyl N-(chlorosulfonyl)carbamate is relatively stable under anhydrous conditions, making it suitable for multistep synthetic routes. However, it should be stored in a cool, dry environment to prevent hydrolysis. Another common query revolves around its solubility—it is typically soluble in polar aprotic solvents like dichloromethane (DCM) and tetrahydrofuran (THF), which are commonly used in organic reactions.

The compound’s versatility extends to polymer chemistry, where it serves as a monomer for designing functionalized polymers with tailored properties. For instance, its sulfonyl chloride group can react with amines to form sulfonamide linkages, a feature exploited in creating smart materials for drug delivery systems. This aligns with the growing trend of green chemistry, as researchers seek efficient ways to minimize waste and improve atom economy.

From an industrial perspective, tert-butyl N-(chlorosulfonyl)carbamate is synthesized through controlled reactions involving tert-butyl carbamate and sulfuryl chloride. The process requires precise temperature control to avoid side products, highlighting the importance of process optimization in fine chemical manufacturing. Companies specializing in custom synthesis often offer this compound in bulk, catering to the needs of contract research organizations (CROs) and academic labs.

In summary, tert-butyl N-(chlorosulfonyl)carbamate (CAS No. 147000-89-3) is a cornerstone in modern synthetic chemistry, bridging gaps between small-molecule drugs, biologics, and advanced materials. Its relevance in cutting-edge research ensures its continued prominence in scientific literature and industrial applications. As the field evolves, so too will the innovative uses of this multifaceted compound.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:147000-89-3)tert-butyl N-(chlorosulfonyl)carbamate
A929258
Purity:99%/99%
Quantity:250mg/1g
Price ($):313.0/656.0
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